Cas no 2171607-71-7 (4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol)

• Product Name: 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol
• CAS No: 2171607-71-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6405087
• PubChem ID: 165599780
• Update Time: 2025-06-28

4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol
• 2171607-71-7
• EN300-1642008
• 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol

• Inchi： 1S/C13H24N2O2/c14-13(10-15-6-2-11(13)3-7-15)12(16)4-1-8-17-9-5-12/h11,16H,1-10,14H2
• InChI Key： CWTZXTQKHHBPED-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(CN2CCC1CC2)N

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol

Introduction to 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol (CAS No. 2171607-71-7)

4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171607-71-7, belongs to a class of molecules known for their intricate cyclic structures and functional groups that make them promising candidates for drug discovery and development.

The molecular structure of 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol consists of an oxepane ring linked to a bicyclic amine moiety. The presence of both amino and hydroxyl functional groups in close proximity suggests potential for diverse interactions with biological targets, making this compound a subject of intense interest for medicinal chemists.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from complex cyclic structures. The bicyclic amine component, specifically the 1-azabicyclo[2.2.2]octan-3-yl group, is known for its ability to mimic natural products and bioactive peptides, which has led to its incorporation in various drug candidates targeting neurological and inflammatory disorders.

The oxepane ring, a seven-membered heterocyclic compound containing an oxygen atom, is another key feature that contributes to the compound's potential pharmacological properties. Oxepanes have been explored in medicinal chemistry due to their stability, flexibility, and ability to engage in multiple hydrogen bonding interactions with biological targets. This structural motif has been successfully incorporated into several lead compounds that have advanced into clinical trials.

Recent studies have highlighted the importance of understanding the conformational flexibility of such complex molecules in their interaction with biological targets. The 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol structure provides a rich scaffold for studying these conformational dynamics, which could lead to the development of more effective and selective drugs.

The synthesis of this compound presents a significant challenge due to its intricate cyclic framework. Advanced synthetic methodologies, including transition metal-catalyzed reactions and biocatalytic approaches, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance the yield but also allow for the introduction of various functional groups at specific positions, enabling fine-tuning of biological activity.

In terms of biological activity, preliminary studies on derivatives of this class of compounds have shown promising results in modulating various biological pathways. The amino group on the bicyclic amine moiety can serve as a hydrogen bond acceptor or donor, while the hydroxyl group on the oxepane ring can engage in similar interactions, making these compounds versatile scaffolds for drug design.

The potential applications of 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-ol span across multiple therapeutic areas, including central nervous system disorders, inflammatory diseases, and oncology. Its unique structural features make it an attractive candidate for further investigation as a lead compound or as an intermediate in the synthesis of more complex drug candidates.

The integration of computational chemistry techniques has also played a crucial role in understanding the properties and potential interactions of this compound. Molecular modeling studies can predict binding affinities, identify key interaction sites, and provide insights into the conformational preferences of 4-{3-Amino-1-azabicyclo[2.2.2]octan-3-yl}oxepan-4-oil with biological targets.

As research continues to evolve, the development of novel synthetic routes and computational tools will further enhance our ability to explore the pharmacological potential of complex organic compounds like 4-{3-Amino--1--azabicyclo[2.2.2]octan--3--yl}oxepan--4--ol (CAS No. 2171607--71--7). The combination of experimental and computational approaches will be essential in uncovering new therapeutic agents that address unmet medical needs.

The future directions in this area include exploring derivatization strategies to optimize pharmacokinetic properties and enhance target specificity. Additionally, investigating the role of stereochemistry in determining biological activity will be crucial for developing enantiomerically pure or racemic mixtures with desired therapeutic profiles.

In conclusion, 4-{3-Amino--1--azabicyclo[2.2.2]octan--3--yl}oxepan--4--ol represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. Further research will undoubtedly uncover new applications and refine synthetic methodologies, solidifying its position as a valuable tool in drug discovery efforts.